1-Boc-Pyrrolidine
Overview
Description
Enantioselective Synthesis of N-Boc-pyrrolidine Derivatives
Enantioselective Palladium-Catalyzed Arylation The enantioselective Pd-catalyzed α-arylation of N-Boc-pyrrolidine represents a significant advancement in the synthesis of chiral pyrrolidine derivatives. The process involves the deprotonation of N-Boc-pyrrolidine using a chiral ligand, followed by transmetalation and Negishi coupling to produce a variety of 2-aryl-N-Boc-pyrrolidines with high enantiomeric ratios. This method has been shown to be highly convergent and reliable, allowing for the synthesis of functionalized pyrrolidines with excellent stereochemical control .
Synthetic Applications and Total Synthesis The scope of the enantioselective α-arylation methodology has been expanded to include a wide range of heteroaromatic bromides. This has enabled the total synthesis of several natural products, such as (R)-crispine A and (S)-nicotine, through short synthetic routes. The versatility of this approach is further demonstrated by the synthesis of α-vinylated N-Boc pyrrolidine derivatives, contributing to the field of complex molecule synthesis .
Supra-amphiphile Formation and Host-Guest Chemistry While not directly related to N-Boc-pyrrolidine, the study of a water-soluble calix[
Scientific Research Applications
Synthesis of Pharmaceutically Relevant Compounds : It's used in the synthesis of 2-substituted 2-phenylpyrrolidines and piperidines, which are important for creating compounds with a quaternary stereocenter. These compounds are significant in pharmaceutical research (Sheikh et al., 2012).
Alkaloid Syntheses : 1-Boc-Pyrrolidine is instrumental in creating scalemic 2-pyrrolidinylcuprates, which are crucial for synthesizing various alkaloids. These compounds find use in developing drugs and understanding biological systems (Dieter et al., 2005).
Enantioselective Syntheses : The compound is used in highly enantioselective syntheses, which is crucial for creating drugs with specific chiral properties. This aspect is important in developing medicines with targeted effects and fewer side effects (Wu et al., 1996).
Heterocycle Construction : It's used in new methods for constructing novel heterocycles and tryptamines, which are essential in developing new therapeutic compounds (Nicolaou et al., 2009).
Ring Opening Syntheses : this compound is used in synthesizing enantioselectively (R)-N-Boc-2-(2-hydroxyethyl)pyrrolidine, demonstrating its versatility in organic synthesis (Deng & Mani, 2005).
Palladium-Catalyzed Arylation : It's involved in palladium-catalyzed α-arylation, a process essential in creating complex organic molecules. This technique has broad applications in synthesizing various organic compounds, including pharmaceuticals (Campos et al., 2006).
Reductive Aldol Reactions : The compound finds applications in reductive aldol reactions on 2-substituted N-Boc pyrroles. This method is key in synthesizing complex organic molecules, particularly in the field of drug discovery (Donohoe & Thomas, 2007).
Iron Catalysed Cross-coupling Reactions : It is used in synthesizing 3-substituted N-Boc protected pyrrolidines, demonstrating its importance in cross-coupling reactions, a cornerstone in modern organic synthesis (Østergaard et al., 2002).
Mechanism of Action
Target of Action
1-Boc-Pyrrolidine, also known as N-Boc-pyrrolidine, is an N-substituted pyrrolidine . It is primarily used as a building block in the preparation of diastereomers . The primary targets of this compound are the biochemical reactions that involve α’-lithiations and electrophilic substitution .
Mode of Action
This compound undergoes α-arylation in the presence of a palladium catalyst with high enantioselectivity . The protocol involves deprotonation of N-Boc-pyrrolidine using s-BuLi/(-)-sparteine in TBME or Et(2)O at -78 °C, transmetalation with ZnCl(2), and Negishi coupling using Pd(OAc)(2), t-Bu(3)P-HBF(4) .
Biochemical Pathways
It is known that pyrrolidine alkaloids can affect a wide range of biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Pharmacokinetics
It’s known that the compound is a liquid at room temperature with a boiling point of 80 °c/02 mmHg and a density of 0977 g/mL at 25 °C .
Result of Action
The result of this compound’s action is primarily seen in its use as a building block for the synthesis of various compounds. For example, it may be used in the synthesis of 2-aryl-N-boc-pyrrolidines, scalemic 2-pyrrolidinylcuprates, 2-alkenyl-N-Boc-pyrrolidines, 1-deoxycastanospermine, methylphenidate analogues, and (+)-elaeokanine A .
Action Environment
The action environment of this compound can influence its efficacy and stability. For instance, it has been reported that this compound can improve the salt tolerance of microorganisms in microbial fuel cells, thereby enhancing the electricity output . Furthermore, this compound has also been applied in the production of biodiesel .
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl pyrrolidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-9(2,3)12-8(11)10-6-4-5-7-10/h4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPQZERIRKRYGGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60349184 | |
Record name | 1-Boc-Pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60349184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86953-79-9 | |
Record name | 1,1-Dimethylethyl 1-pyrrolidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86953-79-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Boc-Pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60349184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.126.702 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research highlights the use of chiral 3-methanesulfonyl-1-Boc-pyrrolidine as a starting material. What is the significance of the "Boc" group in this context?
A1: The "Boc" group, short for tert-butyloxycarbonyl, serves as a protecting group for the nitrogen atom in the pyrrolidine ring []. This is crucial for several reasons:
Q2: The paper mentions the formation of elimination byproducts alongside the desired 3-aryloxy-pyrrolidines. What strategies were employed to address this challenge?
A2: The researchers observed that reacting 3-methanesulfonyl-1-Boc-pyrrolidine with sodium phenolates led to both substitution (desired) and elimination (undesired) products []. To circumvent this, they implemented a two-pronged purification approach:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.